Cas no 2901081-88-5 (2-Chloro-5-fluoro-4-(trimethylsilyl)pyridine)

• Product Name: 2-Chloro-5-fluoro-4-(trimethylsilyl)pyridine
• CAS No: 2901081-88-5
• MF: C₈H₁₁ClFNSi
• MW: 203.716545343399
• CID: 6796038
• PubChem ID: 171367933
• Update Time: 2025-05-20

2-Chloro-5-fluoro-4-(trimethylsilyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-fluoro-4-(trimethylsilyl)pyridine
• MFCD34768015
• 2901081-88-5

• Inchi： 1S/C8H11ClFNSi/c1-12(2,3)7-4-8(9)11-5-6(7)10/h4-5H,1-3H3
• InChI Key： PLHDIMOIPKLHAX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CN=1)F)[Si](C)(C)C

Computed Properties

• Exact Mass: 203.0333317g/mol
• Monoisotopic Mass: 203.0333317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9Ų

Additional information on 2-Chloro-5-fluoro-4-(trimethylsilyl)pyridine

Introduction to 2-Chloro-5-fluoro-4-(trimethylsilyl)pyridine (CAS No. 2901081-88-5)

2-Chloro-5-fluoro-4-(trimethylsilyl)pyridine, identified by its Chemical Abstracts Service number (CAS No. 2901081-88-5), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class, a heterocyclic aromatic structure that serves as a fundamental scaffold in medicinal chemistry due to its versatile reactivity and biological activity. The presence of both chloro and fluoro substituents, along with a trimethylsilyl (TMS) group, enhances its utility in synthetic transformations, particularly in cross-coupling reactions and as an intermediate in the synthesis of more complex molecules.

The chloro and fluoro substituents play critical roles in modulating the electronic properties and metabolic stability of the pyridine core. The chloro group, for instance, is a common leaving group in nucleophilic substitution reactions, facilitating the introduction of diverse functional moieties. On the other hand, the fluoro atom introduces electron-withdrawing effects and can influence binding affinity in biological targets. The trimethylsilyl group acts as a protecting group for hydroxyl or carboxylic acid functionalities and enhances the lipophilicity of the molecule, making it more suitable for membrane transport and absorption.

In recent years, the demand for novel heterocyclic compounds has surged due to their applications in drug discovery and development. Pyridine derivatives have been extensively studied for their potential as pharmacophores in various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments. The specific combination of substituents in 2-Chloro-5-fluoro-4-(trimethylsilyl)pyridine makes it an attractive building block for designing small-molecule inhibitors targeting enzymes such as kinases and phosphodiesterases.

One of the most compelling applications of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases, particularly cancer. By incorporating 2-Chloro-5-fluoro-4-(trimethylsilyl)pyridine into lead compounds, researchers can fine-tune the binding interactions with the active site of kinases, improving selectivity and potency. Recent studies have demonstrated its utility in generating inhibitors with improved pharmacokinetic profiles, including enhanced solubility and reduced toxicity.

The trimethylsilyl group also facilitates modern synthetic methodologies such as palladium-catalyzed cross-coupling reactions. These reactions are cornerstone techniques in organic synthesis, enabling the formation of carbon-carbon bonds under mild conditions. For instance, Suzuki-Miyaura coupling can be employed to introduce aryl or heteroaryl groups at the position adjacent to the chloro or fluoro substituents, expanding the structural diversity of derived compounds. This flexibility makes 2-Chloro-5-fluoro-4-(trimethylsilyl)pyridine a valuable intermediate for constructing complex molecular architectures.

Another area where this compound has shown promise is in the development of agrochemicals. Pyridine derivatives are widely used as active ingredients in pesticides due to their ability to interact with biological targets in pests while minimizing harm to non-target organisms. The presence of fluorine and chlorine substituents can enhance insecticidal activity by improving binding affinity to target enzymes or receptors. Furthermore, the TMS group can be removed under acidic conditions to regenerate reactive intermediates, allowing for further functionalization and optimization.

The synthesis of 2-Chloro-5-fluoro-4-(trimethylsilyl)pyridine typically involves multi-step processes starting from commercially available pyridine precursors. A common synthetic route includes halogenation followed by fluorination at specific positions on the pyridine ring. The introduction of the trimethylsilyl group is often achieved through silylation reactions using trimethylchlorosilane or dimethyldichlorosilane under appropriate conditions. These reactions require careful optimization to ensure high yields and purity.

In terms of handling and storage, 2-Chloro-5-fluoro-4-(trimethylsilyl)pyridine should be stored under inert conditions to prevent degradation due to moisture or air exposure. It is typically kept in sealed containers under nitrogen or argon atmosphere at low temperatures to maintain stability. Proper personal protective equipment (PPE), including gloves, goggles, and lab coats, should be worn when handling this compound to avoid skin contact or inhalation.

The growing interest in fluorinated compounds stems from their unique physicochemical properties that can significantly impact drug efficacy and safety. Fluorine atoms can alter metabolic pathways by influencing enzyme kinetics or metabolic clearance rates. Additionally, fluorinated drugs often exhibit improved bioavailability due to increased lipophilicity and resistance to enzymatic degradation. These attributes make compounds like 2-Chloro-5-fluoro-4-(trimethylsilyl)pyridine indispensable tools in medicinal chemistry.

Recent advancements in computational chemistry have further accelerated the discovery process by enabling virtual screening and molecular modeling studies. These techniques allow researchers to predict binding affinities and optimize molecular structures before conducting experimental synthesis. By leveraging these computational tools alongside traditional synthetic methodologies, scientists can more efficiently develop novel derivatives with enhanced biological activity.

The versatility of 2-Chloro-5-fluoro-4-(trimethylsilyl)pyridine extends beyond pharmaceutical applications into materials science and specialty chemicals. Its reactivity makes it suitable for synthesizing ligands used in catalysis or functional materials with unique electronic properties. As research continues to uncover new uses for this compound, its importance in both academic and industrial settings is likely to grow.

In conclusion,2-Chloro-5-fluoro-4-(trimethylsilyl)pyridine (CAS No. 2901081-88-5) is a multifaceted compound with broad utility across multiple scientific disciplines. Its unique structural features make it an invaluable intermediate for drug discovery, agrochemical development, and advanced material synthesis. As our understanding of its reactivity and biological effects deepens, so too will its role in shaping future innovations in chemistry and related fields.